Cas no 2034620-89-6 (1-{4-(3-chloropyridin-4-yl)oxypiperidin-1-yl}-2-(pyridin-4-ylsulfanyl)ethan-1-one)

• Product Name: 1-{4-(3-chloropyridin-4-yl)oxypiperidin-1-yl}-2-(pyridin-4-ylsulfanyl)ethan-1-one
• CAS No: 2034620-89-6
• MF: C₁₇H₁₈ClN₃O₂S
• MW: 363.861721515656
• CID: 6447837
• PubChem ID: 119100607
• Update Time: 2025-05-30

1-{4-(3-chloropyridin-4-yl)oxypiperidin-1-yl}-2-(pyridin-4-ylsulfanyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-(3-chloropyridin-4-yl)oxypiperidin-1-yl}-2-(pyridin-4-ylsulfanyl)ethan-1-one
• 2034620-89-6
• 1-(4-((3-chloropyridin-4-yl)oxy)piperidin-1-yl)-2-(pyridin-4-ylthio)ethanone
• F6479-3248
• AKOS026691135
• 1-{4-[(3-chloropyridin-4-yl)oxy]piperidin-1-yl}-2-(pyridin-4-ylsulfanyl)ethan-1-one
• 1-[4-(3-chloropyridin-4-yl)oxypiperidin-1-yl]-2-pyridin-4-ylsulfanylethanone

• Inchi： 1S/C17H18ClN3O2S/c18-15-11-20-8-3-16(15)23-13-4-9-21(10-5-13)17(22)12-24-14-1-6-19-7-2-14/h1-3,6-8,11,13H,4-5,9-10,12H2
• InChI Key： VOXLJICNLMMEIK-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1OC1CCN(C(CSC2C=CN=CC=2)=O)CC1

Computed Properties

• Exact Mass: 363.0808257g/mol
• Monoisotopic Mass: 363.0808257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80.6Ų

Additional information on 1-{4-(3-chloropyridin-4-yl)oxypiperidin-1-yl}-2-(pyridin-4-ylsulfanyl)ethan-1-one

Comprehensive Overview of 1-{4-(3-chloropyridin-4-yl)oxypiperidin-1-yl}-2-(pyridin-4-ylsulfanyl)ethan-1-one (CAS No. 2034620-89-6)

The compound 1-{4-(3-chloropyridin-4-yl)oxypiperidin-1-yl}-2-(pyridin-4-ylsulfanyl)ethan-1-one (CAS No. 2034620-89-6) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a piperidine core linked to 3-chloropyridine and pyridin-4-ylsulfanyl moieties, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in modulating biological targets, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for novel heterocyclic compounds like 1-{4-(3-chloropyridin-4-yl)oxypiperidin-1-yl}-2-(pyridin-4-ylsulfanyl)ethan-1-one has surged due to their versatility in medicinal chemistry. The presence of both chloropyridine and pyridinylsulfanyl groups enhances its ability to interact with biological systems, making it a candidate for addressing unmet medical needs. This compound aligns with current trends in small-molecule drug development, where researchers prioritize molecules with improved pharmacokinetic properties and target specificity.

The synthesis of CAS No. 2034620-89-6 involves multi-step organic reactions, including nucleophilic substitution and ether formation. Its oxypiperidin-1-yl scaffold is particularly noteworthy, as it contributes to the compound's stability and bioavailability. These attributes are critical for advancing the compound into preclinical studies, where its safety and efficacy can be further evaluated. The growing interest in piperidine derivatives underscores the importance of this compound in modern drug design.

From an industrial perspective, 1-{4-(3-chloropyridin-4-yl)oxypiperidin-1-yl}-2-(pyridin-4-ylsulfanyl)ethan-1-one is also being investigated for its potential in agrochemical applications. Its structural features may offer advantages in developing new-generation pesticides with enhanced selectivity and reduced environmental impact. This aligns with global efforts to promote sustainable agriculture and reduce reliance on traditional chemical agents.

Analytical characterization of CAS No. 2034620-89-6 typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods ensure the compound's purity and structural integrity, which are essential for reproducible research outcomes. The compound's solubility, stability, and reactivity profiles are also key considerations for its practical use in laboratories and industrial settings.

As the scientific community continues to explore the potential of 1-{4-(3-chloropyridin-4-yl)oxypiperidin-1-yl}-2-(pyridin-4-ylsulfanyl)ethan-1-one, its role in addressing challenges in drug resistance and targeted therapy is gaining attention. The compound's ability to interact with multiple biological pathways makes it a promising candidate for combinatorial therapies, particularly in oncology and infectious diseases. This versatility is driving increased investment in its research and development.

In conclusion, 1-{4-(3-chloropyridin-4-yl)oxypiperidin-1-yl}-2-(pyridin-4-ylsulfanyl)ethan-1-one (CAS No. 2034620-89-6) represents a compelling example of innovation in chemical synthesis and application. Its unique properties and broad potential underscore its value in both pharmaceutical and agrochemical research. As advancements in computational chemistry and high-throughput screening accelerate, this compound is poised to play a pivotal role in the discovery of next-generation therapeutics and agrochemicals.